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Compound of Interest

Compound Name: Bronopol

Cat. No.: B193717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bronopol (2-bromo-2-nitropropane-1,3-diol) is a widely utilized antimicrobial preservative in

cosmetics, toiletries, and pharmaceutical formulations. Its efficacy is attributed to its ability to

release formaldehyde, a potent biocide. However, the rate and extent of formaldehyde release

are not constant and are significantly influenced by various environmental factors. This guide

provides a comprehensive comparison of formaldehyde release from Bronopol under different

conditions, supported by experimental data, to inform formulation development and safety

assessments.

Factors Influencing Formaldehyde Release
The decomposition of Bronopol and the subsequent release of formaldehyde are primarily

dependent on temperature and pH.[1][2] Generally, higher temperatures and more alkaline

conditions accelerate this process.

Impact of pH
The pH of the formulation is a critical factor in determining the stability of Bronopol and the

rate of formaldehyde release.

Alkaline Conditions: In alkaline environments, the degradation of Bronopol is markedly

increased. For instance, a 0.1% (w/v) solution of Bronopol in a weakly alkaline buffer (pH

8.0) stored at 25°C can release up to 30 ppm of formaldehyde within 24 hours.[1][2]
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Acidic Conditions: Conversely, acidic conditions significantly inhibit the release of

formaldehyde. At a pH of 2.0, a 0.1% (w/v) Bronopol solution produces very little

formaldehyde, even over a period of 50 days.[2]

Neutral Conditions: At a neutral pH of 6.0, the release of formaldehyde is moderate and is

influenced by the ambient temperature.[2]

Impact of Temperature
Temperature plays a direct role in the kinetics of Bronopol degradation.

Elevated Temperatures: Higher temperatures lead to a more rapid release of formaldehyde.

Studies have shown a temperature-dependent release of formaldehyde from aqueous

Bronopol solutions.[3]

Ambient and Lower Temperatures: At lower temperatures, the degradation process is slower,

resulting in a more gradual release of formaldehyde. For example, seasonal variations have

been observed in the release of formaldehyde from Bronopol solutions stored at ambient

temperatures, with higher release rates in warmer seasons.[1][2]

Comparative Analysis of Formaldehyde-Releasing
Preservatives
Bronopol is one of several formaldehyde-releasing preservatives used in various industries.

When compared to other similar agents, Bronopol is considered to release a relatively lower

amount of formaldehyde.

One study investigated the formaldehyde release from eight different preservatives and found

the following order of release: Paraformaldehyde (PF) > Diazolidinyl urea (DU) >

Dimethyloldimethyl hydantoin (DMDM) ≈ Quaternium-15 (QU) ≈ Imidazolidinyl urea (IU) >

Methenamine (MA) > Bronopol (BP) > Poly(p-toluenesulfonamide-co-formaldehyde) (PTSAF).

[4][5] Another study using acetylacetone colorimetry found that at a 0.2% concentration,

Bronopol released 4.40% of its theoretical formaldehyde content (88 ppm), which was the

lowest among the five tested formaldehyde donors.[6]

Quantitative Data Summary
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The following tables summarize the quantitative data on formaldehyde release from Bronopol
under different experimental conditions as reported in various studies.

Table 1: Effect of pH and Time on Formaldehyde Release from 0.1% (w/v) Bronopol Solution

at 25°C

pH Time
Formaldehyde
Concentration
(ppm)

Reference

8.0 24 hours 30 [1][2]

2.0 50 days Little to no release [2]

6.0 30 days
Varied with season

(higher in summer)
[2]

Table 2: Formaldehyde Release from a 0.1% (w/v) Bronopol Solution in Homemade

Cosmetics at 25°C

Time
Formaldehyde
Concentration (ppm)

Reference

50 days 20 [2]

Table 3: Comparative Formaldehyde Release from 0.2% Solutions of Various Preservatives
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Preservative
% Formaldehyde
Released

Formaldehyde
Concentration
(ppm)

Reference

Quaternium 15 58.80% 1176 [6]

DMDM Hydantoin 17.12% 342 [6]

Diazolidinyl Urea 15.43% 309 [6]

Imidazolidinyl Urea 12.53% 251 [6]

Bronopol 4.40% 88 [6]

Experimental Protocols
The data presented in this guide are based on studies employing robust analytical

methodologies. A typical experimental protocol for quantifying formaldehyde release from

Bronopol is outlined below.

Objective: To determine the concentration of formaldehyde released from a Bronopol solution

under specific pH and temperature conditions over time.

Materials:

Bronopol

Buffer solutions of various pH (e.g., 2.0, 4.0, 6.0, 8.0)

High-Performance Liquid Chromatography (HPLC) system with a photodiode array detector

Derivatizing agent: 2,4-dinitrophenylhydrazine (DNPH)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Incubators or water baths for temperature control

Procedure:
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Preparation of Bronopol Solutions: Prepare a solution of Bronopol of a specific

concentration (e.g., 0.1% w/v) in the desired buffer solution.

Incubation: Store the prepared solutions in controlled temperature environments (e.g., 25°C,

40°C, 60°C) for a predetermined period.

Sampling: At specified time intervals, withdraw an aliquot of the solution for analysis.

Derivatization: React the collected sample with a solution of 2,4-DNPH to form a stable

derivative of formaldehyde (formaldehyde-2,4-dinitrophenylhydrazone).

HPLC Analysis: Inject the derivatized sample into the HPLC system. The separation is

typically achieved on a C18 column with a mobile phase consisting of a mixture of

acetonitrile and water.

Detection and Quantification: The formaldehyde derivative is detected by the photodiode

array detector at a specific wavelength. The concentration of formaldehyde is determined by

comparing the peak area of the sample to a calibration curve prepared with known

concentrations of formaldehyde standards.

Visualizing the Chemistry and Workflow
To better understand the processes involved, the following diagrams illustrate the degradation

pathway of Bronopol and a typical experimental workflow.

Bronopol
(2-bromo-2-nitropropane-1,3-diol) Intermediate

Degradation
(OH-, Temp)

Formaldehyde

2-bromo-2-nitroethanol Bromonitromethane

Click to download full resolution via product page

Caption: Degradation pathway of Bronopol leading to the release of formaldehyde.
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Caption: Workflow for the quantification of formaldehyde released from Bronopol.

Conclusion
The release of formaldehyde from Bronopol is a complex process significantly influenced by

pH and temperature. While an effective preservative, formulation scientists must carefully

consider these parameters to control the rate of formaldehyde release, ensuring product
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stability and safety. Compared to other formaldehyde-releasing preservatives, Bronopol
generally exhibits a lower and more controlled release profile, particularly in acidic to neutral

conditions. The provided data and experimental outlines serve as a valuable resource for

researchers and professionals in the development of safe and effective products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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